Cas no 2229001-76-5 (1,3-oxazol-5-ylmethanesulfonyl chloride)
1,3-oxazol-5-ylmethanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1,3-oxazol-5-ylmethanesulfonyl chloride
- 2229001-76-5
- EN300-1995006
-
- Inchi: 1S/C4H4ClNO3S/c5-10(7,8)2-4-1-6-3-9-4/h1,3H,2H2
- InChI Key: YOEMREWIBLVLEI-UHFFFAOYSA-N
- SMILES: ClS(CC1=CN=CO1)(=O)=O
Computed Properties
- Exact Mass: 180.9600419g/mol
- Monoisotopic Mass: 180.9600419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 68.6Ų
1,3-oxazol-5-ylmethanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1995006-1g |
1,3-oxazol-5-ylmethanesulfonyl chloride |
2229001-76-5 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-1995006-5g |
1,3-oxazol-5-ylmethanesulfonyl chloride |
2229001-76-5 | 5g |
$2650.0 | 2023-09-16 | ||
| Enamine | EN300-1995006-10g |
1,3-oxazol-5-ylmethanesulfonyl chloride |
2229001-76-5 | 10g |
$3929.0 | 2023-09-16 | ||
| Enamine | EN300-1995006-0.05g |
1,3-oxazol-5-ylmethanesulfonyl chloride |
2229001-76-5 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-1995006-0.1g |
1,3-oxazol-5-ylmethanesulfonyl chloride |
2229001-76-5 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-1995006-0.25g |
1,3-oxazol-5-ylmethanesulfonyl chloride |
2229001-76-5 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-1995006-0.5g |
1,3-oxazol-5-ylmethanesulfonyl chloride |
2229001-76-5 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-1995006-1.0g |
1,3-oxazol-5-ylmethanesulfonyl chloride |
2229001-76-5 | 1g |
$1458.0 | 2023-05-26 | ||
| Enamine | EN300-1995006-2.5g |
1,3-oxazol-5-ylmethanesulfonyl chloride |
2229001-76-5 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-1995006-5.0g |
1,3-oxazol-5-ylmethanesulfonyl chloride |
2229001-76-5 | 5g |
$4226.0 | 2023-05-26 |
1,3-oxazol-5-ylmethanesulfonyl chloride Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1,3-oxazol-5-ylmethanesulfonyl chloride
Comprehensive Guide to 1,3-Oxazol-5-ylmethanesulfonyl Chloride (CAS No. 2229001-76-5): Properties, Applications, and Market Insights
1,3-Oxazol-5-ylmethanesulfonyl chloride (CAS No. 2229001-76-5) is a specialized sulfonyl chloride derivative with significant relevance in modern organic synthesis and pharmaceutical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry and material science. The presence of both oxazole and methanesulfonyl chloride moieties makes this molecule particularly valuable for constructing complex molecular architectures.
The chemical structure of 1,3-oxazol-5-ylmethanesulfonyl chloride features a five-membered oxazole ring attached to a sulfonyl chloride group via a methylene bridge. This unique arrangement provides excellent reactivity for nucleophilic substitution reactions, making it a preferred building block in drug discovery and bioconjugation chemistry. Researchers frequently utilize this compound for introducing sulfonamide linkages or modifying biomolecules through selective reactions with amines and alcohols.
In pharmaceutical applications, 1,3-oxazol-5-ylmethanesulfonyl chloride serves as a key intermediate for developing small molecule therapeutics, particularly in areas like kinase inhibitors and antibody-drug conjugates (ADCs). The compound's ability to form stable covalent bonds with biological targets aligns with current trends in targeted cancer therapies and precision medicine. Recent studies highlight its potential in creating PROTACs (Proteolysis Targeting Chimeras), one of the most discussed approaches in modern drug development.
The synthesis of 1,3-oxazol-5-ylmethanesulfonyl chloride typically involves multi-step organic transformations starting from commercially available oxazole precursors. Process optimization for this compound has gained attention in green chemistry circles, with researchers exploring catalytic methods and solvent-free conditions to improve sustainability. These developments respond to growing industry demands for environmentally friendly synthetic routes without compromising yield or purity.
From a commercial perspective, the global market for specialty sulfonyl chlorides like 1,3-oxazol-5-ylmethanesulfonyl chloride is expanding, driven by increasing R&D investments in biopharmaceuticals and agrochemicals. Suppliers are focusing on high-purity grades (>98%) to meet the stringent requirements of GMP manufacturing. Storage and handling recommendations emphasize protection from moisture and maintenance at controlled temperatures to preserve the compound's reactivity.
Analytical characterization of 1,3-oxazol-5-ylmethanesulfonyl chloride typically employs HPLC, NMR spectroscopy, and mass spectrometry techniques. The compound's spectral data serves as important reference material for quality control in synthetic workflows. Recent advancements in automated reaction monitoring have improved the efficiency of working with such reactive intermediates.
Emerging applications for 1,3-oxazol-5-ylmethanesulfonyl chloride include its use in biomaterials engineering and surface functionalization. Materials scientists are exploring its potential for modifying polymer backbones and creating smart coatings with responsive properties. These innovations align with current interests in advanced materials for medical devices and energy storage systems.
Safety considerations for handling 1,3-oxazol-5-ylmethanesulfonyl chloride follow standard protocols for reactive sulfonyl chlorides, including proper personal protective equipment (PPE) and ventilation controls. The compound's stability profile and decomposition products have been thoroughly studied to ensure safe laboratory practices. These precautions reflect the pharmaceutical industry's increasing focus on occupational health standards.
Future research directions for 1,3-oxazol-5-ylmethanesulfonyl chloride may explore its potential in click chemistry applications and bioorthogonal reactions. The growing field of chemical biology could benefit from novel derivatives of this compound designed for specific protein labeling strategies. Such developments would address current challenges in live-cell imaging and therapeutic target identification.
For researchers sourcing 1,3-oxazol-5-ylmethanesulfonyl chloride, important considerations include batch-to-batch consistency, technical documentation availability, and supplier regulatory compliance. The compound's custom synthesis options and scale-up capabilities are frequently evaluated by procurement specialists in the fine chemicals market.
2229001-76-5 (1,3-oxazol-5-ylmethanesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)